N-(4-bromo-3-methylphenyl)-2-chloroacetamide
Overview
Description
Scientific Research Applications
Microbiocidal Applications
N-(4-bromo-3-methylphenyl)-2-chloroacetamide (BMPCA) has shown promise as a microbiocide in coating applications. The compound exhibits excellent microbiocidal activity, making it a potential candidate for use in protective coatings (Ren Yu-hong & Oai Joint, 2002).
Structural and Supramolecular Assembly Analysis
The halogenated N,2-diarylacetamides, including this compound, have been structurally analyzed to understand their molecular conformations and supramolecular assembly. These compounds are linked by a combination of hydrogen bonds and C-H...π(arene) interactions, influencing their physical and chemical properties (P. Nayak et al., 2014).
Antimicrobial Potential and Structural Analysis
The antimicrobial potential of N-(substituted phenyl)-2-chloroacetamides has been screened and confirmed through quantitative structure-activity relationship (QSAR) analysis and standard antimicrobial testing. This research suggests that the biological activity of these compounds is influenced by the position of substituents on the phenyl ring, with certain molecules showing higher effectiveness against specific bacterial strains and pathogenic yeasts (A. Bogdanović et al., 2021).
Vibrational and Quantum Chemical Investigations
Studies have been conducted on N-(2-methylphenyl)-2,2-dichloroacetamide and N-(4-methylphenyl)-2,2-dichloroacetamide to understand their structural, thermodynamical, and vibrational characteristics. These investigations provide insights into the steric influences of methyl groups on the characteristic frequencies of the amide group, which could be relevant for the application and synthesis of related compounds (V. Arjunan et al., 2009).
Computational Studies and Anti-Tuberculosis Activity
N-(furan-2-yl-methyl)-N-(phenyl(quinolin-3-yl)methyl) acetamide derivatives have been synthesized and characterized. Computational studies, combined with experimental techniques, confirmed their molecular structures. Furthermore, the in vitro anti-tuberculosis activities of these derivatives have been investigated, providing valuable insights for potential medical applications (Yuefei Bai et al., 2011).
Safety and Hazards
The safety data sheet for a related compound, “4-Bromophenol”, indicates that it is harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation . It is recommended to use personal protective equipment, including a dust mask type N95 (US), eyeshields, and gloves when handling this compound .
properties
IUPAC Name |
N-(4-bromo-3-methylphenyl)-2-chloroacetamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9BrClNO/c1-6-4-7(2-3-8(6)10)12-9(13)5-11/h2-4H,5H2,1H3,(H,12,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LIUANGIAAGYVOP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)NC(=O)CCl)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9BrClNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40368535 |
Source
|
| Record name | N-(4-bromo-3-methylphenyl)-2-chloroacetamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40368535 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
262.53 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
98028-04-7 |
Source
|
| Record name | N-(4-bromo-3-methylphenyl)-2-chloroacetamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40368535 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | N-(4-bromo-3-methylphenyl)-2-chloroacetamide | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-[(5-bromo-7-methyl-2,3-dihydro-1H-inden-4-yl)oxy]acetohydrazide](/img/structure/B1333461.png)
